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Compound of Interest

Compound Name: Laurolactam

Cat. No.: B145868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Laurolactam, a key monomer in the production of high-performance polymers like Nylon 12, is

a compound frequently encountered in various research and development settings. While

generally considered to have a low hazard profile, a thorough understanding of its potential

health and safety implications is paramount for ensuring a safe working environment. This

technical guide provides a comprehensive overview of the critical health and safety

considerations for handling Laurolactam, summarizing key toxicological data, outlining safe

handling procedures, and offering guidance on emergency response.

Physicochemical and Toxicological Profile
Laurolactam is a white to beige crystalline solid with a melting point of approximately 152.5°C.

[1] It is practically insoluble in water but soluble in various organic solvents.[1][2] Understanding

its toxicological profile is fundamental to implementing appropriate safety measures.

Acute Toxicity
Acute toxicity data provides insights into the potential health effects of short-term exposure to

Laurolactam. The following table summarizes the available data.
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Parameter Species Route Value
Classificatio

n
Reference

LD50
Rat (male

and female)
Oral 2,330 mg/kg

Harmful if

swallowed
[3]

LD50 Rat (female) Oral 2,030 mg/kg
Harmful if

swallowed
[4]

LD50 Rabbit Dermal
> 2,000

mg/kg
Not classified [4]

LC50 Rat Inhalation
> 2.33 mg/L

(4h, aerosol)
Not classified [4]

Irritation and Sensitization
Studies have been conducted to assess the potential of Laurolactam to cause skin and eye

irritation, as well as skin sensitization.

Endpoint Species Result Classification Reference

Skin Irritation Rabbit No skin irritation
Not classified as

a skin irritant
[3][5]

Eye Irritation Rabbit No eye irritation
Not classified as

an eye irritant
[3]

Skin

Sensitization
-

No sensitizing

effect known

Not classified as

a skin sensitizer
[4]

While some sources indicate that Laurolactam may cause skin and eye irritation, more recent

studies following OECD guidelines suggest it is not classified as an irritant.[3][5][6] However, it

is always prudent to handle the substance with care to avoid direct contact.

Occupational Exposure and Personal Protective
Equipment
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Occupational Exposure Limits (OELs)
Currently, there are no established occupational exposure limits (OELs) such as the OSHA

Permissible Exposure Limit (PEL), NIOSH Recommended Exposure Limit (REL), or ACGIH

Threshold Limit Value (TLV) for Laurolactam.[6] In the absence of specific OELs, it is crucial to

minimize exposure through engineering controls and the use of appropriate personal protective

equipment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for the safe handling of Laurolactam. The following

recommendations are based on available safety data sheets and general laboratory safety

practices.

PPE Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles.

To prevent eye contact with

dust or particles.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact. It is

important to inspect gloves for

any signs of degradation

before use.

Skin and Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection NIOSH-approved respirator.

Required when engineering

controls are insufficient to

maintain low airborne

concentrations, especially

when handling the powder

form and generating dust.

Handling, Storage, and Emergency Procedures
Safe Handling and Storage
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Proper handling and storage procedures are critical to prevent exposure and maintain the

integrity of Laurolactam.

Ventilation: Handle in a well-ventilated area. Use local exhaust ventilation to control airborne

dust.[5]

Dust Control: Minimize dust generation and accumulation.[5]

Hygiene: Wash hands thoroughly after handling. Avoid contact with skin, eyes, and clothing.

[5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[5][6]

Fire and Explosion Hazards
Laurolactam is a combustible solid.

Flash Point: 192 °C[4]

Autoignition Temperature: 320 to 330 °C[4]

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[5]

Hazardous Combustion Products: Combustion may produce carbon oxides and nitrogen

oxides.[5]

Fire Fighting Procedures: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[5]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.
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Containment: Prevent further leakage or spillage if safe to do so. Avoid dispersal of dust into

the air.

Cleanup: Sweep up or vacuum the spilled material and place it into a suitable, labeled

container for disposal.[5]

PPE: Wear appropriate personal protective equipment during cleanup.

First Aid Measures
In case of exposure, follow these first-aid guidelines:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention.[5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Experimental Protocols: An Overview
Detailed, step-by-step experimental protocols for the toxicological studies cited are not publicly

available. However, the studies were conducted following standardized OECD guidelines,

which provide a framework for the methodologies employed.

Acute Oral Toxicity (as per OECD Guideline 401)
This test determines the median lethal dose (LD50) of a substance when administered orally.

The protocol generally involves:

Administering graded doses of the test substance to a group of experimental animals

(typically rats).
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Observing the animals for a specified period (usually 14 days) for signs of toxicity and

mortality.

Performing a gross necropsy on all animals at the end of the observation period.

Calculating the LD50 value based on the mortality data.

Acute Dermal Irritation (as per OECD Guideline 404)
This test assesses the potential of a substance to cause skin irritation. The general procedure

is as follows:

Applying the test substance to a small area of shaved skin on an experimental animal

(usually a rabbit).[7]

Covering the application site with a gauze patch.[7]

Observing the skin for signs of erythema (redness) and edema (swelling) at specified

intervals after patch removal.[7]

Scoring the reactions to determine the level of irritation.[7]

Acute Eye Irritation (as per OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage. The

methodology typically involves:

Instilling the test substance into the conjunctival sac of one eye of an experimental animal

(typically a rabbit).[2]

Leaving the other eye untreated as a control.[2]

Examining both eyes at specific intervals for signs of corneal opacity, iris lesions, and

conjunctival redness and swelling.[2]

Scoring the observed effects to determine the irritation potential.[2]

Visualizing Safety Workflows
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To further aid in understanding the safety protocols, the following diagrams illustrate key

decision-making processes.

Emergency Response: Laurolactam Spill

Spill Occurs

Assess Spill Size and Risk

Evacuate Area

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill

Clean Up Spill
(Sweep or Vacuum)

Dispose of Waste in
Labeled Container

Decontaminate Area

Return to Normal Operations
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Click to download full resolution via product page

Caption: Emergency response workflow for a Laurolactam spill.

First Aid Decision Pathway

{Exposure to Laurolactam}

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Provide Oxygen if Needed

Wash with Soap and Water
Remove Contaminated Clothing

Flush with Water for 15 min
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Attention

if irritation persists

Click to download full resolution via product page

Caption: Decision pathway for first aid following Laurolactam exposure.

Conclusion
While Laurolactam is not classified as a highly hazardous substance, a diligent and informed

approach to its handling is essential. By understanding its toxicological properties, adhering to

recommended handling and storage procedures, utilizing appropriate personal protective

equipment, and being prepared for emergencies, researchers, scientists, and drug

development professionals can work with Laurolactam safely and effectively. This guide

serves as a foundational resource, and it is always recommended to consult the most current
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Safety Data Sheet (SDS) provided by the supplier for the most specific and up-to-date

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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